1-methyl-4-(trifluoromethyl)-1H-pyrrole-3-carboxylic acid
Cat. No. B178405
M. Wt: 193.12 g/mol
InChI Key: SWIGLLMSRXLGCV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06365620B2
Procedure details
Sodium hydride (8.0 g of a 75% dispersion in oil) is suspended at +5° C. in a mixture of DMSO (300 ml) and diethylether (100 ml). A solution of ethyl 4,4,4-trifluorocrotonate (20 g) and TOSMIC (23 g) in DMSO (100 ml) is added through a dropping funnel at such a rate that the temperature does not exceed 10° C. After stirring the reaction mixture for an additional hour at room temperature methyl iodide (15.6 ml) is added with cooling. After 2 hours at room temperature the reaction mixture is poured onto crushed ice. Repeated extraction with ether, washing of the combined organic phases with brine and evaporation of the solvent under reduced pressure gives a product mixture in form of a light amber oil. The crude product mixture is heated at 60° C. in a mixture of ethanol (100 ml) and sodium hydroxide (50 ml of a 30% aqueous solution). Washing of the solution with ether, acidifying of the aqueous phase with concentrated hydrochloric acid and filtering gives the 1-methyl-4-trifluoromethylpyrrol-3-carboxylic acid in form of a crystalline solid.
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REACTION_CXSMILES
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[H-].[Na+].[F:3][C:4]([F:13])([F:12])/[CH:5]=[CH:6]/[C:7]([O:9]CC)=[O:8].CC1C=CC(S([CH2:24][N+:25]#[C-:26])(=O)=O)=CC=1.[CH3:27]I>CS(C)=O.C(OCC)C.C(O)C.[OH-].[Na+]>[CH3:24][N:25]1[CH:26]=[C:5]([C:4]([F:13])([F:12])[F:3])[C:6]([C:7]([OH:9])=[O:8])=[CH:27]1 |f:0.1,8.9|
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300 mL
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100 mL
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C(C)OCC
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20 g
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FC(/C=C/C(=O)OCC)(F)F
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23 g
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CC1=CC=C(C=C1)S(=O)(=O)C[N+]#[C-]
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100 mL
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15.6 mL
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Conditions
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Conditions are dynamic
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1
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See reaction.notes.procedure_details.
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Workups
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CUSTOM
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does not exceed 10° C
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is added
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TEMPERATURE
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TEMPERATURE
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with cooling
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ADDITION
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After 2 hours at room temperature the reaction mixture is poured
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2 h
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CUSTOM
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CUSTOM
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onto crushed ice
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EXTRACTION
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EXTRACTION
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extraction with ether
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WASH
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WASH
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washing of the combined organic phases with brine and evaporation of the solvent under reduced pressure
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CUSTOM
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CUSTOM
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gives a product mixture in form of a light amber oil
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WASH
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WASH
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Washing of the solution with ether, acidifying of the aqueous phase with concentrated hydrochloric acid
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FILTRATION
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FILTRATION
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filtering
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Outcomes
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product
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CN1C=C(C(=C1)C(F)(F)F)C(=O)O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
